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Compound of Interest

Compound Name: Diisopropyl succinate

Cat. No.: B1582463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Diisopropyl succinate, a versatile

chemical compound with applications spanning from industrial manufacturing to potential roles

in pharmaceutical development. This document details its chemical identity, physicochemical

properties, synthesis protocols, and current applications, with a focus on data presentation and

experimental methodologies.

Chemical Identity
IUPAC Name: dipropan-2-yl butanedioate[1][2]

Synonyms: A variety of synonyms are used to identify Diisopropyl succinate, reflecting its

common usage in different industrial and academic contexts. These include:

Diisopropyl succinate[1][2]

Butanedioic acid, bis(1-methylethyl) ester[1][2]

DIPS[3]

Succinic acid diisopropyl ester[1][3]

Diisopropylsuccinate[1][2]
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Butanedioic acid, 1,4-bis(1-methylethyl) ester[1][2]

EINECS 213-110-0[1][2]

Physicochemical Properties
Diisopropyl succinate is a colorless, transparent liquid with a faint, fruity odor.[1] It is

characterized by its miscibility with various organic solvents and insolubility in water.[1][4] The

key physicochemical properties are summarized in the table below for easy reference and

comparison.

Property Value Source

Molecular Formula C₁₀H₁₈O₄ [2][3]

Molecular Weight 202.25 g/mol [2][3]

CAS Number 924-88-9 [2][3]

Density 0.99 g/cm³ [3][4]

Boiling Point 228 °C at 760 mmHg [3][4][5]

Melting Point 263.0 °C [3][4]

Flash Point 96.3 °C [4]

Vapor Pressure 12.2 Pa at 25°C [3][4]

Refractive Index 1.4170 to 1.4190 [3][4]

Water Solubility Sparingly soluble [1]

Solubility in Organic Solvents
Miscible with ethanol, acetone,

and ether
[1]

LogP 2.2 [3]

Experimental Protocols
Detailed methodologies for the synthesis of Diisopropyl succinate are crucial for researchers

requiring this compound for further studies or as an intermediate. Two common synthesis
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protocols are provided below.

Protocol 1: Microwave-Assisted Synthesis

This protocol describes a rapid and efficient method for the synthesis of Diisopropyl
succinate using microwave irradiation.

Materials:

Butanedioic acid (1 mol)

Isopropanol (1.5-2 mol)

AMA 2:3 (332 g, 0.6 mol)

Dichloromethane

Saturated sodium carbonate solution (Na₂CO₃)

Anhydrous sodium sulfate (Na₂SO₄)

Water

Procedure:

Mix butanedioic acid, isopropanol, and AMA 2:3 in a reaction glass tube equipped with a

screw cap and a magnetic stirrer until a homogeneous wet mixture is formed.[3]

Place the reaction mixture in a microwave reactor (e.g., Anton Parr Monowave 300).[3]

Irradiate the mixture at 80 °C for 8 minutes or at 120 °C for 20 minutes.[3]

Upon completion, cool the mixture and dilute it with 41 mL of dichloromethane.[3]

Filter the mixture by gravity and wash the filtrate with dichloromethane.[3]

Sequentially wash the filtrate with saturated sodium carbonate solution and water.[3]

Separate the organic layer and dry it with anhydrous sodium sulfate.[3]
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Filter the dried organic layer and concentrate it under reduced pressure to obtain

Diisopropyl succinate.[3]

Protocol 2: Conventional Esterification

This protocol details a conventional method for synthesizing Diisopropyl succinate through

esterification with azeotropic water removal.

Materials:

Succinic acid

Isopropanol

Catalyst (e.g., 98% sulfuric acid)[6]

Dehydrating agent (e.g., toluene)[6]

Procedure:

In an esterification kettle equipped with a separation column, condenser, and water trap, add

succinic acid, isopropanol, catalyst, and a dehydrating agent.[6] The typical weight ratios are

Succinic Acid:Isopropanol = 14-20:25-35, Succinic Acid:Catalyst = 14-20:0.21-0.61, and

Succinic Acid:Dehydrating agent = 14-20:7.0-10.0.[6]

Heat the reaction mixture to a kettle temperature of 82-84 °C, with a condenser vapor phase

temperature of 75-78 °C, and carry out the esterification under reflux.[6]

Continue the reaction until no more water is collected in the water trap.[6]

Increase the kettle temperature to 90-100 °C to recover the dehydrating agent and excess

isopropanol.[6]

Process the resulting coarse ester through refining to obtain pure Diisopropyl succinate.[6]
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Caption: Workflow for the conventional synthesis of Diisopropyl succinate.

Applications in Research and Development
Diisopropyl succinate serves as a versatile intermediate and solvent in various industrial and

research applications.

4.1. Chemical Intermediate:

It is a crucial building block in the synthesis of a range of other organic compounds.[7] Notably,

it is a key raw material in the production of high-performance diketo-pyrrolo-pyrrole (DPP)

pigments, which are valued for their stability and vibrant colors in paints and plastics.[8]

4.2. Analytical Chemistry:
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Diisopropyl succinate is utilized as a stationary phase in gas chromatography (GC) for the

separation and analysis of chemical compounds.[7] Its properties allow for reliable and precise

identification of substances in a laboratory setting.

4.3. Potential in Drug Development:

While direct applications in drug formulations are not extensively documented, its role as a

versatile intermediate in organic synthesis is relevant to the pharmaceutical industry for the

production of complex molecules.[8] Furthermore, as a succinate ester, it represents a potential

vehicle for delivering succinate into cells to study metabolic and signaling pathways, as

elevated succinate levels have been linked to inflammatory responses and effects on cell

viability.[8]
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Caption: General workflow for purity assessment of Diisopropyl succinate using Gas

Chromatography.

Safety and Handling
Diisopropyl succinate is generally considered to be of low concern based on experimental

and modeled data.[2] However, it is irritating to the eyes, respiratory system, and skin.[4] It may

also be harmful to aquatic organisms with long-term effects.[4] Standard laboratory safety

protocols should be followed, including the use of personal protective equipment such as

gloves and eye protection.[4] It should be stored in a dry, well-ventilated area at room

temperature.[3][4]

This guide provides a foundational understanding of Diisopropyl succinate for professionals

in research and drug development. The detailed information on its properties and synthesis can

aid in its application as a chemical intermediate and in the exploration of its potential in

pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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